4-(Ethoxycarbonylamino-methyl)-piperidine

• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: ethyl N-(piperidin-4-ylmethyl)carbamate
• InChI: InChI=1S/C9H18N2O2/c1-2-13-9(12)11-7-8-3-5-10-6-4-8/h8,10H,2-7H2,1H3,(H,11,12)
• InChI Key: YOKIDVQHTZEKEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NCC1CCNCC1

Description

4-(Ethoxycarbonylamino-methyl)-piperidine is a useful research compound. Its molecular formula is C9H18N2O2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The solution of 1.70 g (9.0 mmol) of 4-(ethoxycarbonylamino-methyl)-piperidine (obtained from 4-aminomethyl-piperidine and diethyl carbonate in the presence of 4-dimethylaminopyridine) in 18 ml of methanol was treated with 9.0 ml (9.0 mmol) of 1N methanolic hydrochloric acid. After addition of 0.53 g (3.0 mmol) of 8-methoxy-2-tetralone, the mixture was stirred for a further 5 minutes. 0.20 g (3.3 mmol) of sodium cyanoborohydride was then added and the mixture was stirred for 15 hours at room temperature, followed by standing for 18 days at about +4° C.